Cas no 1029512-05-7 (3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-)

3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4- structure
1029512-05-7 structure
Product Name:3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
CAS No:1029512-05-7
MF:C11H12N4
MW:200.2397813797
CID:830974
Update Time:2026-04-29

3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxamide, N-[(1R)-1-[(4-chlorophenyl)methyl]-2-[4-cyclohexyl-4-
    • 3-[(Dimethylamino)methyl]-1H-pyrrolo[2,3-b]pyridine-5-carbonitril e
    • 3-((dimethylamino)methyl)-1H-pyrrolo[2,3-b]pyridine-5-carbonitrile
    • 1H-Pyrrolo[2,3-b]pyridine-5-carbonitrile, 3-[(diMethylaMino)Methyl]-
    • Inchi: InChI=1S/C11H12N4/c1-15(2)7-9-6-14-11-10(9)3-8(4-12)5-13-11/h3,5-6H,7H2,1-2H3,(H,13,14)
    • InChI Key: XYGBOHJOJGCJER-UHFFFAOYSA-N
    • SMILES: CN(C)CC1=CNC2=C1C=C(C#N)C=N2

Computed Properties

  • Exact Mass: 200.10636
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 55.71

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